Cas no 146136-78-9 (2,4-Quinolinediamine)

2,4-Quinolinediamine structure

Product Name:2,4-Quinolinediamine

CAS No:146136-78-9

MF:C₉H₉N₃

MW:159.187861204147

CID:101335

PubChem ID:14207924

Update Time:2025-04-18

2,4-Quinolinediamine Chemical and Physical Properties

Names and Identifiers

- 2,4-Quinolinediamine
- 2,4-DIAMINOQUINOLINE
- quinoline-2,4-diamine
- 2,3-DIPHENYLALANINE
- 2,4-Diaminochinolin
- Chinolin-2,4-diyldiamin
- quinoline-2,4-diyldiamine
- SCHEMBL323374
- FT-0727026
- 146136-78-9
- 4-aminoquinoline-imine
- DTXSID20557445
- AKOS006272768
- Inchi： 1S/C9H9N3/c10-7-5-9(11)12-8-4-2-1-3-6(7)8/h1-5H,(H4,10,11,12)
- InChI Key： NKXSJFUIFJMXED-UHFFFAOYSA-N
- SMILES： N1C(=CC(=C2C=CC=CC=12)N)N

Computed Properties

Exact Mass: 159.08000
Monoisotopic Mass: 159.079647300g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 64.9Å²

Experimental Properties

Density: 1.312
Boiling Point: 405.5°Cat760mmHg
Flash Point: 228°C
Refractive Index: 1.775
PSA: 64.93000
LogP: 2.56160

2,4-Quinolinediamine Related Literature

1. Structural evolution of toll-like receptor 7/8 agonists from imidazoquinolines to imidazoles

Deepender Kaushik,Arshpreet Kaur,Nikolai Petrovsky,Deepak B. Salunke RSC Med. Chem. 2021 12 1065
2. Synergetic copper/zinc catalysis: synthesis of aryl/heteroaryl-fused 1H-pyrrolo[3,2-c]pyridines

Gayyur,Shivani Choudhary,Ruchir Kant,Nayan Ghosh Chem. Commun. 2022 58 1974
3. Fused quinoline heterocycles I. First example of the 2,4-diazidoquinoline-3-carbonitrile and 1-aryl-1,5-dihydro-1,2,3,4,5,6-hexaazaacephenanthrylenes ring systems

Ramadan A. Mekheimer J. Chem. Soc. Perkin Trans. 1 1999 2183
4. Scaffold morphing leading to evolution of 2,4-diaminoquinolines and aminopyrazolopyrimidines as inhibitors of the ATP synthesis pathway

Subramanyam J. Tantry,Vikas Shinde,Gayathri Balakrishnan,Shankar D. Markad,Amit K. Gupta,Jyothi Bhat,Ashwini Narayan,Anandkumar Raichurkar,Lalit Kumar Jena,Sreevalli Sharma,Naveen Kumar,Robert Nanduri,Sowmya Bharath,Jitendar Reddy,Vijender Panduga,K. R. Prabhakar,Karthikeyan Kandaswamy,Parvinder Kaur,Neela Dinesh,Supreeth Guptha,Ramanatha Saralaya,Manoranjan Panda,Suresh Rudrapatna,Meenakshi Mallya,Harvey Rubin,Takahiro Yano,Khisi Mdluili,Christopher B. Cooper,V. Balasubramanian,Vasan K. Sambandamurthy,Vasanthi Ramachandran,Radha Shandil,Stefan Kavanagh,Shridhar Narayanan,Pravin Iyer,Kakoli Mukherjee,Vinayak P. Hosagrahara,Suresh Solapure,Shahul Hameed P,Sudha Ravishankar Med. Chem. Commun. 2016 7 1022
5. Histone lysine methyltransferase structure activity relationships that allow for segregation of G9a inhibition and anti-Plasmodium activity

Sandeep Sundriyal,Patty B. Chen,Alexandra S. Lubin,Gregor A. Lueg,Fengling Li,Andrew J. P. White,Nicholas A. Malmquist,Masoud Vedadi,Artur Scherf,Matthew J. Fuchter Med. Chem. Commun. 2017 8 1069